![molecular formula C10H13BrN2O B1437411 5-bromo-N-(oxolan-2-ylmethyl)pyridin-2-amine CAS No. 1036500-56-7](/img/structure/B1437411.png)
5-bromo-N-(oxolan-2-ylmethyl)pyridin-2-amine
Overview
Description
5-Bromo-N-(oxolan-2-ylmethyl)pyridin-2-amine (BOMPA) is an organic compound with a variety of uses in the scientific and medical fields. BOMPA has been extensively studied due to its unique properties, which make it an ideal compound for a variety of applications.
Scientific Research Applications
Quantum Mechanical Investigations
The compound has been subject to quantum mechanical investigations to understand its electronic properties. Frontier molecular orbitals analysis, reactivity indices, molecular electrostatic potential, and dipole measurements with the help of Density Functional Theory (DFT) methods describe the possible reaction pathways and potential candidates as chiral dopants for liquid crystals .
Biological Activities
The anti-thrombolytic, biofilm inhibition, and haemolytic activities of pyridine derivatives have been investigated. For instance, a derivative of this compound exhibited a high percentage lysis value against clot formation in human blood, indicating its potential as a therapeutic agent .
Suzuki Cross-Coupling Reactions
This compound is also used in Suzuki cross-coupling reactions to synthesize novel pyridine-based derivatives. These derivatives have been synthesized in moderate to good yield and have potential applications in various fields, including medicinal chemistry .
Advanced Material Development
The compound’s unique structure and properties make it suitable for the development of advanced materials, such as liquid crystals. Its potential use as a chiral dopant could lead to innovations in display technologies .
properties
IUPAC Name |
5-bromo-N-(oxolan-2-ylmethyl)pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O/c11-8-3-4-10(12-6-8)13-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKRQNTUWXYRVHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC2=NC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-N-((tetrahydrofuran-2-yl)methyl)pyridin-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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